Cas no 146445-79-6 (Ilexoside XXII)

• Product Name: Ilexoside XXII
• CAS No: 146445-79-6
• MF: C₄₁H₆₆O₁₄
• MW: 782.954354763031
• CID: 194002
• Update Time: 2024-03-01

Ilexoside XXII Chemical and Physical Properties

Names and Identifiers

• Urs-12-en-28-oic acid,3-(a-L-arabinopyranosyloxy)-21-(b-D-glucopyranosyloxy)-19-hydroxy-,(3b,21a)- (9CI)
• IlexosideXXII
• Ilexoside XXII
• CID 101634415
• (1S,2R,3R,4aR,6aS,6bR,8aR,10S,12aR,12bR,14bS)-1-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-3-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-10-{[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxy}-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid
• 3β-[(α-L-Arabinopyranosyl)oxy]-19α-hydroxy-21α-[(β-D-glucopyranosyl)oxy]urs-12-en-28-oic acid

• Inchi： 1S/C41H66O14/c1-19-22(53-34-31(48)29(46)28(45)23(17-42)54-34)16-41(35(49)50)15-14-38(5)20(32(41)40(19,7)51)8-9-25-37(4)12-11-26(36(2,3)24(37)10-13-39(25,38)6)55-33-30(47)27(44)21(43)18-52-33/h8,19,21-34,42-48,51H,9-18H2,1-7H3,(H,49,50)/t19-,21+,22-,23-,24+,25-,26+,27+,28-,29+,30-,31-,32-,33+,34-,37+,38-,39-,40-,41-/m1/s1
• InChI Key： KUXAFRIVHOWDFG-PPXIFKRISA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)C[C@H]([C@@H](C)[C@](C)([C@H]4C3=CC[C@@H]12)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 782.445
• Monoisotopic Mass: 782.445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 55
• Rotatable Bond Count: 6
• Complexity: 1510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 236

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins